1-(1-tert-butyl-5-tetrazolyl)-N-(phenylmethyl)-1-(3-pyridinyl)-N-(thiophen-2-ylmethyl)methanamine

• Molecular Formula: C23H26N6S
• Molecular Weight: 418.6 g/mol
• IUPAC Name: N-benzyl-1-(1-tert-butyltetrazol-5-yl)-1-pyridin-3-yl-N-(thiophen-2-ylmethyl)methanamine
• InChI: InChI=1S/C23H26N6S/c1-23(2,3)29-22(25-26-27-29)21(19-11-7-13-24-15-19)28(17-20-12-8-14-30-20)16-18-9-5-4-6-10-18/h4-15,21H,16-17H2,1-3H3
• InChI Key: SGYJJYITWMLWJY-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C(=NN=N1)C(C2=CN=CC=C2)N(CC3=CC=CC=C3)CC4=CC=CS4

Description

1-(1-tert-butyl-5-tetrazolyl)-N-(phenylmethyl)-1-(3-pyridinyl)-N-(thiophen-2-ylmethyl)methanamine is an aromatic amine.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methodology : The compound has been synthesized using ambient-temperature methods involving condensation reactions, with magnesium sulfate as a drying agent. This approach achieves high yields and is characterized by spectroscopic methods like IR, NMR, and mass spectrometry (Becerra, Cobo & Castillo, 2021).

Applications in Catalysis and Biochemical Research

• Catalytic Activity : It has been used in the formation of diiron(III) complexes, which act as catalysts for selective hydroxylation of alkanes. These complexes have been studied for their catalytic efficiency and selectivity (Sankaralingam & Palaniandavar, 2014).
• Photocytotoxic Properties : Iron(III) catecholates incorporating the compound have been synthesized and explored for their photocytotoxic properties. These complexes show potential for cellular imaging and photocytotoxicity, particularly under red light exposure (Basu et al., 2014).
• Potential in Anticonvulsant Therapy : Some heterocyclic Schiff bases of the compound have been investigated for anticonvulsant activities. Various derivatives exhibited significant seizure protection in different models, suggesting their potential as anticonvulsant agents (Pandey & Srivastava, 2011).

Structural and Molecular Studies

• Molecular Structure Characterization : The compound has been used to study hydrogen-bonded chains and tetramolecular aggregates in certain molecular structures. X-ray crystallography and other techniques have been used for detailed characterization (Abonía et al., 2007).
• Involvement in Complex Formation : The compound forms part of zinc complexes with Schiff and Mannich bases, which have been studied for their spin interaction properties. These studies contribute to understanding the electronic and magnetic properties of such complexes (Orio et al., 2010).

Additional Applications

• Stroke Treatment Potential : Tetramethylpyrazine nitrones, structurally related to the compound, have shown promise in stroke treatment. They exhibit multi-target activities, including thrombolytic activity and free radicals scavenging power (Marco-Contelles, 2020).

The chemical compound "1-(1-tert-butyl-5-tetrazolyl)-N-(phenylmethyl)-1-(3-pyridinyl)-N-(thiophen-2-ylmethyl)methanamine" has not been directly referenced in the scientific literature available through the search. However, research on similar compounds and structures provides insights into the potential scientific applications of structurally related molecules. Here's a summary based on the closest relevant findings:

Novel Synthesis Approaches

• A novel synthesis method for related compounds, showcasing ambient-temperature synthesis techniques, could be applicable for creating derivatives of the target compound. The synthesis of (E)-N-(3-(tert-butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine demonstrates the potential for innovative synthesis strategies at ambient temperatures, which might be adapted for the compound (Becerra, Cobo, & Castillo, 2021).

Photocytotoxicity and Cellular Imaging

• Iron(III) complexes with related ligand structures have been studied for their photocytotoxic properties and cellular imaging capabilities. These studies suggest potential biomedical applications for the compound, especially in therapies requiring cellular targeting and light-activated cytotoxicity (Basu et al., 2014).

Molecular Hydrogen-bonding Characteristics

• Research into hydrogen-bonded chains and tetramolecular aggregates in related compounds highlights the importance of molecular structure in determining the physical properties of these materials. Understanding the hydrogen-bonding characteristics can inform the design of new materials with specific desired properties (Abonía et al., 2007).

Catalytic and Oxidative Properties

• The catalytic properties of diiron(III) complexes involving related ligands have been explored for their potential in selective hydroxylation of alkanes. This research could indicate potential catalytic applications for the target compound in organic synthesis and industrial processes (Sankaralingam & Palaniandavar, 2014).